3-[2-(4-methoxyanilino)-1-nitrovinyl]-2-benzofuran-1(3H)-one

• IUPAC Name: 3-[(E)-2-(4-methoxyanilino)-1-nitroethenyl]-3H-2-benzofuran-1-one
• InChI: InChI=1S/C17H14N2O5/c1-23-12-8-6-11(7-9-12)18-10-15(19(21)22)16-13-4-2-3-5-14(13)17(20)24-16/h2-10,16,18H,1H3/b15-10+
• InChI Key: KBIUSTYPTCATIF-XNTDXEJSSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC=C(C2C3=CC=CC=C3C(=O)O2)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=C(C=C1)N/C=C(\C2C3=CC=CC=C3C(=O)O2)/[N+](=O)[O-]
• Molecular Formula: C17H14N2O5
• Molecular Weight: 326.30 g/mol

Description

The compound “3-[2-(4-methoxyanilino)-1-nitrovinyl]-2-benzofuran-1(3H)-one” is a chemical with the molecular formula C17H14N2O5. It is a derivative of benzofuran, a heterocyclic compound that is widely found in natural and synthetic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as melting point, boiling point, and density, are not available in the search results.

Scientific Research Applications

Antitumor and Antimicrobial Activities

Compounds related to 3-[2-(4-methoxyanilino)-1-nitrovinyl]-2-benzofuran-1(3H)-one have shown promise in antitumor and antimicrobial applications. For instance, compounds isolated from the marine endophytic fungus NIGROSPORA sp. demonstrated moderate antitumor and antimicrobial activity (Xia et al., 2011).

Cytotoxic Activity

New benzofurans isolated from the seeds of Styrax perkinsiae, which are structurally related to the queried compound, exhibited cytotoxic activity against breast cancer cell lines (Li et al., 2005).

Synthesis and Chemical Properties

Research into the synthesis and reduction of similar compounds provides insights into the chemical properties and potential applications of this compound. Such research helps in understanding the molecular structure and reactivity, which are crucial for developing applications in various scientific fields (Kwiecień & Szychowska, 2006).

Antimicrobial and Antioxidant Properties

Functionalized benzofuran derivatives have been synthesized and evaluated for their antimicrobial and antioxidant activities. This research indicates the potential for similar compounds to be used in these applications (Rangaswamy et al., 2017).

Crystal Structure Analysis

The crystal structure analysis of related benzofuran compounds contributes to a deeper understanding of their molecular geometries and intermolecular interactions. Such information is vital for the development of materials and pharmaceuticals (Diana et al., 2019).

Antioxidant Effect

A new benzofuran compound demonstrated a moderate antioxidant effect in scavenging free radicals. This suggests potential applications in areas where oxidative stress is a concern (Liu et al., 2019).

Reactivity and Synthesis

Studies on the reactivity of nitrovinyl-substituted quinones, which are structurally related, with enol ethers provide insights into potential synthetic pathways and applications for similar compounds in organic synthesis (Noland & Kedrowski, 2002).